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Compound of Interest

Compound Name: 3-Methoxy-5-methylaniline
CAS No.: 66584-31-4
Cat. No.: B032166
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and applications of 3-Methoxy-5-methylaniline, a key intermediate in organic synthesis.

Molecular Structure and Properties

3-Methoxy-5-methylaniline, with the empirical formula CsH11NO, is an aromatic amine. The
molecule consists of a benzene ring substituted with a methoxy group (-OCH?s), a methyl group
(-CHs), and an amino group (-NHz2).

Quantitative Data Summary
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Property Value Reference
Molecular Weight 137.18 g/mol [1112]
Molecular Formula CsH11:NO [1][2]

CAS Number 66584-31-4 [2]

Melting Point 46 °C [2]

SMILES Nclcc(C)ec(OC)cl [1]

DYPGTLUYQZIULN-

InChl Ke
Y UHFFFAOYSA-N

Molecular Visualization

The following diagram illustrates the two-dimensional structure of 3-Methoxy-5-methylaniline.

Caption: 2D structure of 3-Methoxy-5-methylaniline.

Experimental Protocols

3-Methoxy-5-methylaniline is a versatile reagent in organic synthesis, often utilized in the
preparation of pharmaceuticals and other complex organic molecules. A common application
involves its use as a nucleophile in substitution reactions.

lllustrative Experimental Protocol: Synthesis of a
Substituted Aniline Derivative

The following is a representative protocol for a nucleophilic aromatic substitution reaction, a
common application for aniline derivatives like 3-Methoxy-5-methylaniline. This protocol is
adapted from established procedures for similar compounds.

Reaction Scheme:
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Caption: General workflow for a nucleophilic aromatic substitution.
Materials:
o 3-Methoxy-5-methylaniline (1.0 eq)
e Aryl halide (e.g., 4-fluoronitrobenzene) (1.0 eq)
¢ Potassium carbonate (K2CO3) (2.0 eq)
o Dimethylformamide (DMF)
e Round-bottom flask
e Magnetic stirrer and stir bar
e Heating mantle

o Standard workup and purification equipment (separatory funnel, rotary evaporator,
chromatography column)

Procedure:

e To a round-bottom flask equipped with a magnetic stir bar, add 3-Methoxy-5-methylaniline,
the aryl halide, and potassium carbonate.

¢ Add a sufficient volume of DMF to dissolve the reactants.

» Heat the reaction mixture to 80-100 °C with vigorous stirring.
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» Monitor the reaction progress by thin-layer chromatography (TLC).
» Upon completion, cool the reaction mixture to room temperature.

o Pour the mixture into water and extract the product with a suitable organic solvent (e.g., ethyl

acetate).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel to yield the desired

substituted aniline.

This protocol serves as a general guideline. Reaction conditions, including solvent, base, and
temperature, may require optimization for specific substrates.

Synthesis of 3-Methoxy-5-methylaniline

A common synthetic route to 3-Methoxy-5-methylaniline involves the reduction of the
corresponding nitro compound, 3-methoxy-5-methylnitrobenzene.

3,5-Dinitrotoluene G-Methoxy-s-nitrotoluena—b 3-Methoxy-s-methylanilina

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to 3-Methoxy-5-
methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032166/docs#an-in-depth-technical-guide-to-3-
methoxy-5-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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